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Compound of Interest

Compound Name: Mepregenol diacetate

Cat. No.: B1208709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mepregenol diacetate, also known as Acetomepregenol (CAS Number: 3116-07-2), is a

synthetic progestin and a derivative of 17α-hydroxyprogesterone. Structurally similar to

megestrol acetate, it is considered to be a prodrug of megestrol acetate. Accurate and

consistent preparation of stock solutions is critical for obtaining reliable and reproducible results

in in vitro and in vivo studies.

This document provides a detailed protocol for the preparation of Mepregenol diacetate stock

solutions. Due to the limited availability of specific solubility data for Mepregenol diacetate, a

generalized procedure for determining the optimal solvent and concentration is presented. It is

strongly recommended that researchers perform small-scale solubility and stability tests to

determine the most appropriate conditions for their specific experimental needs.

Physicochemical Properties
A summary of the known physicochemical properties of Mepregenol diacetate
(Acetomepregenol) is provided in the table below.
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Property Value Source

Chemical Name
Mepregenol diacetate;

Acetomepregenol
-

CAS Number 3116-07-2 -

Molecular Formula C₂₆H₃₆O₅ -

Molecular Weight 428.57 g/mol -

Appearance
White to off-white solid

(presumed)
General knowledge of steroids

Solubility

Data not available. Expected

to be poorly soluble in water.

Soluble in organic solvents

such as DMSO, ethanol, and

acetone (based on similar

steroid structures).

General knowledge of steroids

Storage

Store solid compound at 2-

8°C. Protect from light and

moisture.

General recommendation for

steroids

Experimental Protocol: Preparation of Mepregenol
Diacetate Stock Solution
This protocol outlines a systematic approach to determine the optimal solvent and

concentration for preparing a Mepregenol diacetate stock solution.

Materials and Equipment
Mepregenol diacetate (solid powder)

Analytical balance

Sterile, amber glass vials or polypropylene tubes

Vortex mixer
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Water bath or sonicator (optional)

Pipettes and sterile, filtered pipette tips

Solvents to test (ACS grade or higher):

Dimethyl sulfoxide (DMSO)

Ethanol (200 proof, absolute)

Acetone

Methanol

Phosphate-buffered saline (PBS) or cell culture medium for dilution

Preliminary Solubility Testing (Small-Scale)
Before preparing a large-volume stock solution, it is crucial to determine the solubility of

Mepregenol diacetate in various solvents.

Weighing: Accurately weigh 1-5 mg of Mepregenol diacetate into separate, pre-weighed

sterile vials.

Solvent Addition: To each vial, add a small, precise volume of a single solvent (e.g., 100 µL

of DMSO, ethanol, or acetone).

Dissolution:

Vortex the vial for 1-2 minutes.

Visually inspect for complete dissolution.

If the compound does not dissolve, gently warm the vial in a water bath (not exceeding

37°C) or sonicate for 5-10 minutes.

If the compound still does not dissolve, add an additional known volume of the solvent and

repeat the dissolution steps.
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Record Observations: Carefully record the volume of each solvent required to completely

dissolve the known mass of Mepregenol diacetate. This will give an approximate solubility

in mg/mL.

Select the Optimal Solvent: Choose the solvent that dissolves the compound to the desired

concentration with the smallest volume and is compatible with your downstream

experimental system. For cell-based assays, the final concentration of the organic solvent

should typically be kept below 0.5% (v/v) to avoid cytotoxicity.

Preparation of a Concentrated Stock Solution (Example)
Based on the preliminary solubility testing, prepare a concentrated stock solution. The following

is an example protocol for preparing a 10 mM stock solution in DMSO, assuming a molecular

weight of 428.57 g/mol .

Calculate the required mass:

Mass (mg) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *

1000 (mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 428.57 g/mol * 1000 mg/g = 4.29 mg

Weighing: Accurately weigh 4.29 mg of Mepregenol diacetate and transfer it to a sterile,

amber glass vial.

Solubilization:

Add approximately 900 µL of DMSO to the vial.

Vortex thoroughly until the compound is completely dissolved. Gentle warming or

sonication may be used if necessary.

Final Volume Adjustment: Once dissolved, add DMSO to reach a final volume of 1 mL.

Labeling and Storage:
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Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Working Solution Preparation
Prepare working solutions by diluting the concentrated stock solution in the appropriate cell

culture medium or buffer immediately before use.

Example: To prepare a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. For instance, dilute the 10 mM stock 1:100 in your final assay

medium to get a 100 µM intermediate solution.

Then, dilute the 100 µM intermediate solution 1:10 in the final assay medium to achieve the

desired 10 µM working concentration.

Note: When preparing working solutions, ensure the final concentration of the organic solvent

is compatible with your experimental system and does not exceed cytotoxic levels (typically

<0.5% v/v for DMSO).

Stability Assessment
The stability of the Mepregenol diacetate stock solution should be assessed to ensure its

integrity over time.

Freeze-Thaw Stability: Subject an aliquot of the stock solution to several freeze-thaw cycles

(e.g., freezing at -20°C and thawing at room temperature) and then analyze for purity and

concentration using a suitable analytical method such as High-Performance Liquid

Chromatography (HPLC).

Long-Term Storage Stability: Store aliquots of the stock solution at the recommended

temperature (-20°C or -80°C) and analyze at different time points (e.g., 1, 3, 6 months) to

determine the shelf life.
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing a Mepregenol diacetate
stock solution.
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Workflow for Mepregenol Diacetate Stock Solution Preparation
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Caption: Workflow for preparing Mepregenol diacetate stock solution.
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Decision Logic for Solvent Selection
The following diagram illustrates the decision-making process for selecting an appropriate

solvent.

To cite this document: BenchChem. [Application Notes and Protocols: Mepregenol Diacetate
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208709#mepregenol-diacetate-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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